![molecular formula C20H23N3O2 B279528 N-[4-(4-acetylpiperazin-1-yl)phenyl]-2-methylbenzamide](/img/structure/B279528.png)
N-[4-(4-acetylpiperazin-1-yl)phenyl]-2-methylbenzamide
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Overview
Description
N-[4-(4-acetylpiperazin-1-yl)phenyl]-2-methylbenzamide, also known as NAP, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. NAP is a small molecule that belongs to the class of benzamides and has been shown to possess a range of pharmacological properties.
Mechanism of Action
The exact mechanism of action of N-[4-(4-acetylpiperazin-1-yl)phenyl]-2-methylbenzamide is not fully understood. However, it has been proposed that this compound exerts its neuroprotective effects by modulating the activity of various signaling pathways involved in cell survival and death. This compound has been shown to activate the Akt and ERK signaling pathways, which are known to promote cell survival and inhibit apoptosis.
Biochemical and physiological effects:
This compound has been shown to possess a range of biochemical and physiological effects. This compound has been shown to reduce oxidative stress, inflammation, and apoptosis in various cell types. This compound has also been shown to enhance neuronal survival and synaptic plasticity, which are critical for learning and memory.
Advantages and Limitations for Lab Experiments
N-[4-(4-acetylpiperazin-1-yl)phenyl]-2-methylbenzamide has several advantages for use in lab experiments. This compound is a small molecule that can easily penetrate the blood-brain barrier, making it an ideal candidate for the treatment of neurological diseases. This compound is also stable and can be easily synthesized in large quantities. However, there are some limitations to the use of this compound in lab experiments. This compound has a short half-life, which may limit its efficacy in vivo. Additionally, the exact mechanism of action of this compound is not fully understood, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for the research of N-[4-(4-acetylpiperazin-1-yl)phenyl]-2-methylbenzamide. One area of research is the development of this compound analogs with improved pharmacological properties. Another area of research is the investigation of the potential therapeutic applications of this compound in other diseases such as cancer and diabetes. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify the specific signaling pathways involved in its neuroprotective effects.
Synthesis Methods
The synthesis of N-[4-(4-acetylpiperazin-1-yl)phenyl]-2-methylbenzamide involves the reaction of 4-(4-acetylpiperazin-1-yl)aniline with 2-methylbenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using standard chromatographic techniques.
Scientific Research Applications
N-[4-(4-acetylpiperazin-1-yl)phenyl]-2-methylbenzamide has been extensively studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, Parkinson's disease, traumatic brain injury, and stroke. This compound has been shown to possess neuroprotective, anti-inflammatory, and anti-apoptotic properties, which make it a promising candidate for the treatment of these diseases.
Properties
Molecular Formula |
C20H23N3O2 |
---|---|
Molecular Weight |
337.4 g/mol |
IUPAC Name |
N-[4-(4-acetylpiperazin-1-yl)phenyl]-2-methylbenzamide |
InChI |
InChI=1S/C20H23N3O2/c1-15-5-3-4-6-19(15)20(25)21-17-7-9-18(10-8-17)23-13-11-22(12-14-23)16(2)24/h3-10H,11-14H2,1-2H3,(H,21,25) |
InChI Key |
CUWMOEXMPNTWER-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C |
solubility |
36.8 [ug/mL] |
Origin of Product |
United States |
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